2-[4-(difluoromethyl)-3-methoxyphenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• IUPAC Name: 2-[4-(difluoromethyl)-3-methoxyphenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• InChI: InChI=1S/C14H19BF2O3/c1-13(2)14(3,4)20-15(19-13)9-6-7-10(12(16)17)11(8-9)18-5/h6-8,12H,1-5H3
• InChI Key: RWYXWGXJOVLSEM-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=C(C=C2)C(F)F)OC
• Molecular Formula: C14H19BF2O3
• Molecular Weight: 284.11 g/mol
• CAS RN: 1310949-77-9

Description

The compound “2-[4-(difluoromethyl)-3-methoxyphenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane” is a complex organic molecule. It contains a difluoromethyl group, a methoxyphenyl group, and a tetramethyl-1,3,2-dioxaborolane group. The presence of these functional groups suggests that this compound could have interesting chemical properties and potential applications in various fields.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The difluoromethyl group could be introduced through a process known as difluoromethylation. The methoxyphenyl group could be introduced through a reaction with a suitable phenol derivative. The tetramethyl-1,3,2-dioxaborolane group could be synthesized through a reaction involving a boronic acid and a diol.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the difluoromethyl group could introduce interesting electronic properties, as the fluorine atoms are highly electronegative. The tetramethyl-1,3,2-dioxaborolane group is a cyclic structure, which could confer rigidity to the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The difluoromethyl group is known to participate in various types of reactions, including nucleophilic and radical reactions. The tetramethyl-1,3,2-dioxaborolane group could also participate in reactions involving the boron atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and molecular structure. For example, the presence of fluorine atoms could increase its stability and polarity.

Scientific Research Applications

Late-Stage Difluoromethylation

• Applications :
  • Metal-Based Methods : Over the last decade, metal-based approaches have emerged for transferring CF₂H to C(sp²) sites, both stoichiometrically and catalytically. .

Computational Studies and Drug Design

• Molecular Docking and DFT : Researchers have used molecular docking simulations and density functional theory (DFT) to study binding interactions of 4-difluoromethyl pyrazole derivatives. .

Synthesis of Quinoxalin-2-ones

• Visible-Light Redox-Catalyzed Difluoromethylation : A one-pot process enables the synthesis of 3-CF₂H-quinoxalin-2-ones. .

Direct C(sp³)–H Difluoromethylation

• Photoredox Catalysis : Transition metal-free photoredox catalysis allows direct difluoromethylation of C(sp³)–H bonds in 1,4-dihydroquinoxalin-2-ones. .

Future Directions

The future directions for research on this compound could include exploring its potential applications, studying its reactivity, and developing methods for its synthesis.

Mechanism of Action

Target of Action

The primary target of this compound is Histone Deacetylase 6 (HDAC6) . HDAC6 is a unique member of the HDAC family that primarily targets cytoplasmic non-histone substrates, such as α-tubulin, cortactin, and heat shock protein 90, to regulate cell proliferation, metastasis, invasion, and mitosis in tumors .

Mode of Action

The compound acts as a selective, mechanism-based, and essentially irreversible inhibitor of HDAC6 . Biochemical data confirm that the compound is a tightly binding HDAC6 inhibitor that can inhibit HDAC6 through a two-step slow binding mechanism . Crystallography and mechanical experiments show that the zinc-binding water attacks the sp2 carbon closest to the difluoromethyl part, followed by the opening of the oxazole ring, producing deprotonated difluoroacetyl hydrazide as the active substance . The strong anionic zinc coordination and the binding of the difluoromethyl part in the P571 pocket ultimately lead to the essentially irreversible inhibition of HDAC6 .

Biochemical Pathways

The compound affects the polyamine biosynthetic pathway . HDAC6 is a critical enzyme in this pathway, which is found in mammals, Protista, and many other species . The polyamines putrescine, spermidine, and spermine are essential for cell growth and play important roles in cell proliferation and differentiation .

Result of Action

The compound’s action results in the inhibition of HDAC6, which can lead to changes in the regulation of cell proliferation, metastasis, invasion, and mitosis in tumors . The inhibition of HDAC6 is essentially irreversible, leading to sustained effects .